Low-temperature vibronic spectroscopy of condensed chromophore exhibiting inhomogeneous distribution of vibrational frequencies in a mixed quantum-classical environment

Physical Chemistry Chemical Physics Pub Date: 2022-12-12 DOI: 10.1039/D2CP00891B

Abstract

This work has been motivated by the recent paper by the author [M. Toutounji, Phys. Chem. Chem. Phys., 2021, 23, 21981] whereby a mixed quantum-classical Liouville equation was used to probe the spectroscopy and dynamics of a spin-boson system. A mixed quantum-classical Liouville equation treats the system of interest quantum mechanically, the bath classically, and the coupling term mixed quantum-classical mechanically. This paper offers a two-fold advantage: correcting the treatment of the electronic transition decay (width in frequency domain) and assessing the local heterogeneous vibrational structure. The homogeneous linear absorption spectrum of a chromophore embedded in a mixed quantum-classical environment at low temperature is composed of a sharp peak called a zero-phonon line (ZPL) and a broad phonon sideband (PSB), whereby the ZPL and the PSB are assimilated by a Lorentzian function and Voigt profiles, respectively. The PSB, in this case, is characterized by a local heterogeneous structure due to a dispersive medium of vibrations, modeled by vibrational Gaussian distributions to represent the arising inhomogeneous broadening and Lorentzians to model the homogeneous vibrations. This description seems to model proteins and amorphous solids exhibiting a local heterogeneous structure as both electronic and vibrational inhomogeneous broadening seems to be large in these media. This work provides a derivation of linear absorption lineshape and vibronic transition dipole moment time correlation functions, both of which account for pure electronic dephasing (ZPL width) the Voigt profile description of the phonon profiles (PSB) in dispersive media.

Graphical abstract: Low-temperature vibronic spectroscopy of condensed chromophore exhibiting inhomogeneous distribution of vibrational frequencies in a mixed quantum-classical environment
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